molecular formula C21H23NO2.C2H2O4 B1164089 Carboxyterbinafine Oxalate

Carboxyterbinafine Oxalate

Cat. No. B1164089
M. Wt: 411.45
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

Analytical reference standard for Terbinafine metabolite

Scientific Research Applications

Oxalate Formation in Atmospheric Studies

Oxalic acid, a component of Carboxyterbinafine Oxalate, has been studied extensively in atmospheric sciences. One study explored its aqueous production in the marine atmosphere, finding that oxalic acid is abundant in the troposphere, with proposed mechanisms for its formation in cloud water from gaseous precursors (Crahan, Hegg, Covert, & Jonsson, 2004).

Interaction with Metal Ions

Research on aqueous solutions containing Ni(II) and a series of carboxylic acids, including oxalate, demonstrated that oxalate forms inner-sphere metal coordination with multiple donor groups. This study helps understand the interactions between carboxylates and divalent transition metals, such as Ni(II) (Strathmann & Myneni, 2004).

Environmental Remediation

A study on the mineralization of oxalate, a carboxylic acid, used Ce(III)-doped graphitic carbon nitride as a catalyst for oxalate degradation. This research has implications for using ozonation in removing organic pollutants, highlighting oxalate's role in environmental remediation (Xie, Peng, Feng, & Wu, 2019).

Role in Art Conservation

Carboxylates and oxalates, related to Carboxyterbinafine Oxalate, have been identified in the chromatic layers of 15th-century paintings. Their study aids in understanding the aging and deterioration processes in artworks (Salvadó et al., 2009).

Biotechnological Applications

Oxalate's significance in biotechnology is seen in its role in metal and mineral transformations, with potential applications in environmental biotechnology like bioremediation and biocorrosion. Fungi-induced oxalate production is a key aspect in these processes (Gadd et al., 2014).

Biosensor Development

A study on an amperometric oxalate biosensor using nanohybrid film of multi-walled carbon nanotubes and gold nanoparticles is another example. This biosensor is used for measuring oxalic acid in various samples, including foodstuffs and biological fluids (Pundir et al., 2011).

properties

Product Name

Carboxyterbinafine Oxalate

Molecular Formula

C21H23NO2.C2H2O4

Molecular Weight

411.45

Origin of Product

United States

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